molecular formula C9H12ClFN2S B8541073 4-Tert-butyl-2-chloro-5-fluoro-6-(methylthio)pyrimidine

4-Tert-butyl-2-chloro-5-fluoro-6-(methylthio)pyrimidine

Cat. No.: B8541073
M. Wt: 234.72 g/mol
InChI Key: GUFXAKUOWSIHAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Tert-butyl-2-chloro-5-fluoro-6-(methylthio)pyrimidine is a useful research compound. Its molecular formula is C9H12ClFN2S and its molecular weight is 234.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12ClFN2S

Molecular Weight

234.72 g/mol

IUPAC Name

4-tert-butyl-2-chloro-5-fluoro-6-methylsulfanylpyrimidine

InChI

InChI=1S/C9H12ClFN2S/c1-9(2,3)6-5(11)7(14-4)13-8(10)12-6/h1-4H3

InChI Key

GUFXAKUOWSIHAY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=C(C(=NC(=N1)Cl)SC)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cold (0° C.) solution of tert-butylmagnesium chloride (7.5 mL, 1M solution in THF, 7.5 mmol) in THF (15 mL) was added slowly a solution of 2-chloro-5-fluoro-4-(methylthio)pyrimidine (0.9 g, 5.0 mmol) in 1,2-dimethoxyethane (5 mL). The reaction mixture was stirred at 15° C. for 1 hour, then cooled to 0° C. and triethylamine (0.7 mL, 5.0 mmol) was added, followed by the addition of a solution of iodine (1.3 g, 5.0 mmol) in tetrahydrofuran (3 mL). Water (10 mL) was added to quench the reaction and pH was adjusted to 1 using 6N hydrochloric acid. The aqueous phase was extracted twice with ethyl acetate (2×15 mL). The combined organic phases were washed with aqueous sodium thiosulfate and then brine, dried over MgSO4, filtered and concentrated in vacuo to give a brown solid which was used without further purification.
Name
tert-butylmagnesium chloride
Quantity
7.5 mL
Type
reactant
Reaction Step One
Quantity
0.9 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step Two
Quantity
1.3 g
Type
reactant
Reaction Step Three
Quantity
3 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Five

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